Cas no 340806-00-0 (4(1H)-Pyridinone,2-(chloromethyl)-5-nitro-)

• Product Name: 4(1H)-Pyridinone,2-(chloromethyl)-5-nitro-
• CAS No: 340806-00-0
• MF: C₆H₅ClN₂O₃
• MW: 188.56850028038
• CID: 302143
• Update Time: 2025-10-22

4(1H)-Pyridinone,2-(chloromethyl)-5-nitro- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyridinone,2-(chloromethyl)-5-nitro-
• 4(1H)-Pyridinone,2-(chloromethyl)-5-nitro-(9CI)
• 2-(Chloromethyl)-5-nitro-4(1H)-pyridinone
• 4(1H)-Pyridinone, 2-(chloromethyl)-5-nitro-

• Inchi： 1S/C6H5ClN2O3/c7-2-4-1-6(10)5(3-8-4)9(11)12/h1,3H,2H2,(H,8,10)
• InChI Key： SVUYKZRFCZWUMU-UHFFFAOYSA-N
• SMILES： C1(CCl)NC=C([N+]([O-])=O)C(=O)C=1

Computed Properties

• Exact Mass: 187.99895
• Monoisotopic Mass: 187.999
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.9A^2

Experimental Properties

• PSA: 72.24

Additional information on 4(1H)-Pyridinone,2-(chloromethyl)-5-nitro-

Introduction to 4(1H)-Pyridinone,2-(chloromethyl)-5-nitro- (CAS No. 340806-00-0) and Its Emerging Applications in Chemical Biology

The compound 4(1H)-Pyridinone,2-(chloromethyl)-5-nitro- (CAS No. 340806-00-0) represents a fascinating scaffold with significant potential in the realm of chemical biology and pharmaceutical research. This heterocyclic molecule, featuring a nitro group and a chloromethyl substituent on a pyridinone backbone, has garnered attention due to its versatile reactivity and structural features that make it a valuable building block for drug discovery and synthetic chemistry.

At the core of its utility lies the chloromethyl group, which serves as a reactive handle for further functionalization through nucleophilic addition reactions. This moiety allows for the facile introduction of various pharmacophores, making the compound an attractive candidate for designing novel therapeutic agents. Additionally, the presence of a nitro group on the pyridinone ring introduces electronic properties that can modulate the compound's interactions with biological targets, such as enzymes and receptors.

Recent advancements in medicinal chemistry have highlighted the importance of pyridinone derivatives in addressing diverse therapeutic challenges. The nitro group, in particular, has been extensively studied for its ability to enhance binding affinity and selectivity when incorporated into drug molecules. For instance, nitro-substituted pyridines have shown promise in inhibiting kinases and other enzymes involved in cancer metabolism. The 2-(chloromethyl) substituent further extends these possibilities by enabling post-synthetic modifications that can fine-tune pharmacokinetic properties.

In the context of drug development, 4(1H)-Pyridinone,2-(chloromethyl)-5-nitro- (CAS No. 340806-00-0) has been explored as a precursor for synthesizing small-molecule inhibitors targeting inflammatory pathways. The nitro group can be reduced to an amine under mild conditions, yielding a reactive intermediate that can engage in further derivatization. This transformation has been leveraged to develop novel anti-inflammatory agents that modulate cytokine production and immune responses.

Moreover, the structural motif of this compound has found relevance in materials science applications beyond pharmaceuticals. The combination of electron-withdrawing groups like the nitro group and electron-donating functionalities such as the chloromethyl moiety imparts unique electronic properties to the molecule. These properties have been exploited in designing organic semiconductors and light-emitting diodes (OLEDs), where pyridinone derivatives contribute to improved charge transport and luminescence efficiency.

The synthesis of 4(1H)-Pyridinone,2-(chloromethyl)-5-nitro- (CAS No. 340806-00-0) typically involves multi-step organic transformations starting from commercially available precursors. Key steps include nitration of a pyridinone derivative followed by chloromethylation under controlled conditions. Advances in catalytic systems have enabled more efficient and sustainable synthetic routes, reducing waste generation and improving yields.

One particularly noteworthy application of this compound is its use as an intermediate in the synthesis of kinase inhibitors. Kinases play a pivotal role in cellular signaling pathways associated with various diseases, including cancer and autoimmune disorders. By incorporating the nitro group and chloromethyl functionalities into a pyridinone scaffold, researchers have developed molecules that selectively inhibit aberrant kinase activity without affecting normal cellular processes.

The pharmacological profile of derivatives derived from 4(1H)-Pyridinone,2-(chloromethyl)-5-nitro- (CAS No. 340806-00-0) has been systematically studied using both computational modeling and experimental assays. Virtual screening techniques have identified promising candidates for further optimization based on their predicted binding affinities to target proteins. Experimental validation through enzyme inhibition assays has confirmed the efficacy of these derivatives in modulating kinase activity.

In conclusion, 4(1H)-Pyridinone,2-(chloromethyl)-5-nitro- (CAS No. 340806-00-0) stands out as a versatile building block with broad applications across chemical biology and materials science. Its unique structural features—combining a reactive chloromethyl group with an electronically tuned nitro substituent—make it an invaluable asset for drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new synthetic methodologies and biological targets, this compound is poised to play an increasingly significant role in shaping the future of therapeutic innovation.